1-(2-Hydroxy-3-(3-methoxyphenoxy)propyl)-2,2,6,6-tetramethylpiperidin-4-ol

• IUPAC Name: 1-[2-hydroxy-3-(3-methoxyphenoxy)propyl]-2,2,6,6-tetramethylpiperidin-4-ol
• InChI: InChI=1S/C19H31NO4/c1-18(2)10-14(21)11-19(3,4)20(18)12-15(22)13-24-17-8-6-7-16(9-17)23-5/h6-9,14-15,21-22H,10-13H2,1-5H3
• InChI Key: WRVLJUSZOCTYSH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1CC(COC2=CC=CC(=C2)OC)O)(C)C)O)C
• Molecular Formula: C19H31NO4
• Molecular Weight: 337.5 g/mol

Description

The compound is a derivative of piperidine, which is a common structure in many pharmaceuticals and natural products. The presence of the methoxyphenoxy group suggests that it may have some aromatic properties.

Molecular Structure Analysis

The compound has a complex structure with multiple functional groups. The piperidine ring provides a basic nitrogen, while the hydroxy and methoxy groups could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, and solubility would depend on the exact structure of the compound. The presence of the polar hydroxy and methoxy groups could increase solubility in polar solvents.

Scientific Research Applications

Polymer Chemistry and Material Science

• HMTMP can serve as a monomer in polymerization reactions. . Researchers explore its use in designing novel polymers with tailored properties, such as thermal stability, glass transition temperature, and dielectric properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many piperidine derivatives are active in the central nervous system, so it’s possible that this compound could have similar effects.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. Without specific toxicity data, it’s hard to comment on the exact hazards of this compound.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Piperidine derivatives are a rich area of study in medicinal chemistry, so it’s possible that this compound could have interesting biological properties.